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Technical Support Center: Atomoxetine
Formulation
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with Atomoxetine,

focusing on challenges related to its aqueous solubility.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of Atomoxetine and
its common salt form?
Atomoxetine is most commonly used as its hydrochloride (HCl) salt, which has significantly

higher aqueous solubility than the free base. Atomoxetine HCl is a white to practically white

solid.[1][2][3] The reported aqueous solubility of Atomoxetine HCl is approximately 27.8 mg/mL.

[1][2][3][4][5] In phosphate-buffered saline (PBS) at pH 7.2, the solubility is around 2 mg/mL.[6]

The free base form of Atomoxetine is described as a high-boiling oil and has very low predicted

water solubility, in the range of 0.0039 mg/mL.[5][7] For most experimental purposes, the HCl

salt is the recommended form for aqueous preparations.

Q2: What solvents can be used to prepare high-
concentration stock solutions of Atomoxetine HCl?
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For preparing high-concentration stock solutions, several organic solvents can be used.

Atomoxetine HCl is soluble in ethanol, Dimethyl Sulfoxide (DMSO), and Dimethylformamide

(DMF) at concentrations of approximately 30 mg/mL.[6] It is also highly soluble in methanol.[8]

When using organic solvents to prepare a stock solution, it is crucial to ensure the final

concentration of the solvent in the aqueous experimental medium is insignificant, as organic

solvents can have physiological effects.[6]

Q3: How does pH influence the solubility of Atomoxetine
HCl?
The solubility of Atomoxetine HCl is pH-dependent. Atomoxetine is a weak base with a pKa of

10.13.[1][9] Therefore, it is more soluble in acidic to neutral solutions where it exists in its

ionized form. Its solubility has been shown to be highest in distilled water (38.46 mg/mL) and

decreases in buffers with higher pH levels, such as pH 6.8 (26.54 mg/mL) and pH 7.4 (24.79

mg/mL).[8] Solubility is lowest in acidic buffers like pH 1.2 (19.78 mg/mL), which may seem

counterintuitive but can be influenced by the common ion effect in HCl-based buffers.[8] For

maximum aqueous solubility, maintaining a pH well below the pKa is recommended.

Data Summary: Solubility of Atomoxetine
Table 1: Solubility of Atomoxetine HCl in Various Solvents
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Solvent/Medium pH
Approximate
Solubility (mg/mL)

Reference

Water Neutral 27.8 [1][2][3][4][5]

Distilled Water Neutral 38.46 [8]

PBS 7.2 ~2.0 [6]

Phosphate Buffer 7.4 24.79 [8]

Phosphate Buffer 6.8 26.54 [8]

Acidic Buffer 1.2 19.78 [8]

DMSO N/A
~30.0 (also reported

as 58)
[4][6]

Ethanol N/A
~30.0 (also reported

as 37)
[4][6]

Methanol N/A 34.89 [8]

Dimethylformamide

(DMF)
N/A ~30.0 [6]

Troubleshooting Guides
Issue: My Atomoxetine solution is cloudy or shows
precipitation.
A cloudy solution or the presence of precipitates indicates that the drug has exceeded its

solubility limit under the current conditions. Follow this troubleshooting workflow to identify and

resolve the issue.
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Physical Modification Chemical Modification

Co-solvency
(Water + miscible solvent like PG, PEG)

Complexation
(e.g., with Cyclodextrins)

Solid Dispersions
(Drug in a polymer matrix)

Particle Size Reduction
(Micronization, Nanosuspensions)

pH Adjustment
(Use of buffers to ionize the drug)

Salt Formation
(Using HCl salt is already an example)

Strategies to Enhance
Aqueous Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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